N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

• IUPAC Name: N-[4-[2-(3-chloro-4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C20H18ClN3O3S/c1-12-3-6-14(9-17(12)21)22-18(25)10-15-11-28-20(23-15)24-19(26)13-4-7-16(27-2)8-5-13/h3-9,11H,10H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key: VVONMMRHIAGDQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC)Cl
• Molecular Formula: C20H18ClN3O3S
• Molecular Weight: 415.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of precursors under specific conditions. For example, a new synthesis of N-(3-chloro-4-methylphenyl)-2-(3-nitrobenzamido)benzamide was developed in acetic acid as a solvent using the reaction of 3-chloro-4-methylaniline, and 2-(3-nitrophenyl)-4H-benzo- [1,3]oxazin-4-one. This method proved to be efficient in the synthesis of the bis amide compound in good yields and purity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, the 1H-NMR and 13C-NMR data can provide information about the types of hydrogen and carbon atoms present in the molecule. The IR spectrum can give information about the types of bonds present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. For instance, the 1H-NMR and 13C-NMR data can provide information about the types of hydrogen and carbon atoms present in the molecule. The IR spectrum can give information about the types of bonds present.

Scientific Research Applications

Antiviral Activity

• N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide exhibits potential antiviral properties. . Further studies could focus on specific viral strains and mechanisms of action.

Mechanism of Action

Target of Action

Thiazole derivatives have been known to exhibit diverse biological activities .

Mode of Action

It’s known that thiazole derivatives can interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Thiazole derivatives have been known to impact a variety of biochemical pathways, often leading to downstream effects that can influence cellular function .

Result of Action

Thiazole derivatives have been known to exhibit a range of effects at the molecular and cellular level, often contributing to their biological activity .